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CAS No.: 1138-60-9
Cat. No.: B073788
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Executive Summary

Isopropyl 3,4,5-trihydroxybenzoate, commonly known as Isopropyl Gallate (IPG), is a semi-
synthetic ester of gallic acid. While often overshadowed by its medium-chain counterparts (e.g.,
octyl gallate) in direct antimicrobial efficacy, IPG occupies a unique pharmacological niche. Its
branched alkyl chain confers distinct solubility and steric properties that enhance bioavailability
and specific enzyme inhibition (e.g., Leishmania pteridine reductase) compared to the parent
gallic acid. This guide analyzes the molecular mechanics, synthesis, and biological applications
of IPG, providing a blueprint for its utilization in drug discovery.

Chemical Identity & Pharmacophore Analysis

The pharmacological activity of IPG is dictated by two distinct structural domains: the
hydrophilic "head" and the lipophilic "tail.”
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Property Specification

IUPAC Name Propan-2-yl 3,4,5-trihydroxybenzoate
Common Name Isopropyl Gallate (IPG)

Molecular Formula C10H1205

Molecular Weight 212.20 g/mol

LogP (Predicted) ~1.6-1.9

H-Bond Donors 3 (Phenolic hydroxyls)

H-Bond Acceptors 5

Pharmacophore Decomposition

o The Galloyl Moiety (Head): The 3,4,5-trihydroxybenzene ring is the engine of biological
activity. It functions as a potent radical scavenger (antioxidant) and a hydrogen-bond donor
for protein binding sites (e.g., bacterial FtsZ, trypanosomal PTR1).

e The Isopropyl Ester (Tail): The esterification of the carboxylic acid with isopropanol increases
lipophilicity relative to gallic acid. Unlike linear alkyl chains (propyl, octyl), the branched
isopropyl group adds steric bulk, which influences binding affinity in restricted enzymatic
pockets and alters membrane partition coefficients.

Structure-Activity Relationship (SAR) Analysis

The efficacy of alkyl gallates follows a non-linear trajectory based on alkyl chain length and
branching. IPG sits at the transition point between high water solubility (Gallic Acid) and high
membrane disruption (Octyl/Dodecyl Gallate).

The "Cutoff" Effect and Lipophilicity

Antimicrobial and cytotoxic activity in alkyl gallates typically follows a parabolic curve, peaking
at chain lengths of C8-C10 (Octyl/Decyl).

e Mechanism: Longer chains act as surfactants, inserting into and disrupting lipid bilayers.
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e |IPG Position: With a C3 chain, IPG lacks the hydrophobicity to cause massive membrane
disruption on its own. However, its moderate lipophilicity allows it to cross membranes
without destroying them, enabling it to reach intracellular targets (e.g., enzymes, DNA) that

gallic acid cannot reach due to polarity.

Branching: Isopropyl vs. n-Propyl

While n-propyl gallate is a common food antioxidant, the isopropyl isomer exhibits distinct
biological advantages in specific contexts:

e Enzymatic Fit: In Leishmania major, IPG shows superior inhibition of Pteridine Reductase 1
(PTR1) compared to ethyl gallate. The branched isopropyl group likely provides a tighter
hydrophobic interaction within the enzyme's active site.

 Solubility: The branched chain disrupts crystal packing, potentially enhancing solubility in
diverse formulation matrices compared to linear analogs.

The Pyrogallol Trigger

The three adjacent hydroxyl groups are non-negotiable for activity.

e Pro-oxidant Action: In the presence of metal ions (Cu2*, Fe3*) often found in cancer cells, the
pyrogallol moiety auto-oxidizes, generating superoxide anions (Oz¢~) and hydrogen peroxide
(H202), leading to apoptosis.

» Metal Chelation: IPG sequesters essential metal cofactors, starving metalloenzymes.

Visualization: SAR Logic Map
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Figure 1: Functional decomposition of Isopropyl Gallate. The head group drives reactivity, while
the tail modulates access and steric fit.

Biological Applications & Mechanisms
Antileishmanial Activity (Primary Application)

IPG has emerged as a potent agent against Leishmania major, a protozoan parasite. Unlike
general antibacterials, this activity relies on specific enzyme inhibition rather than membrane
lysis.

o Target: Pteridine Reductase 1 (PTR1). Leishmania is a pteridine auxotroph; inhibiting PTR1
induces lethal folate starvation.

e Data:
o Promastigotes IC50: 90.8 uM
o Amastigotes (intracellular form) IC50: 13.45 pM

o Note: The lower IC50 in amastigotes suggests IPG effectively penetrates host
macrophages to target the parasite.

Antibacterial Synergy

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b073788/docs?utm_src=pdf-body-img#structure-activity-relationship-sar-profile-isopropyl-3-4-5-trihydroxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

IPG is less potent than Octyl Gallate as a standalone antibiotic but acts as a powerful
synergist.

e Mechanism: It perturbs the bacterial cell wall sufficiently to allow other antibiotics (e.g., -
lactams) to enter.

» Target: Bacterial FtsZ (cell division protein). The galloyl head binds FtsZ, inhibiting assembly,
while the isopropyl tail assists in crossing the Gram-negative outer membrane.

Anticancer (Apoptosis Induction)

IPG induces apoptosis in cancer lines (e.g., HeLa, MCF-7) via the "Trojan Horse" mechanism.
» Entry: The isopropyl ester allows passive diffusion across the plasma membrane.

e Activation: Intracellular esterases may hydrolyze IPG back to Gallic Acid, or the intact
molecule interacts with mitochondria.

e ROS Storm: The pyrogallol group generates ROS, collapsing the mitochondrial membrane
potential and triggering Caspase-3 mediated apoptosis.

Visualization: Mechanism of Action[2]
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Figure 2: Multi-target mechanism of action for IPG across different pathogen types.

Experimental Protocols
Synthesis of Isopropyl Gallate (Fischer Esterification)

Rationale: Acid-catalyzed esterification is the industry standard for high yield and purity. This
protocol uses excess alcohol to drive the equilibrium (Le Chatelier's principle).
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Reagents: Gallic Acid (anhydrous), Isopropanol (solvent/reactant), Concentrated H2SOa4
(catalyst).

e Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
 Dissolution: Dissolve 5.0 g (29.4 mmol) of Gallic Acid in 50 mL of Isopropanol.
o Catalysis: Slowly add 1.0 mL of concentrated H2SOa4 dropwise while stirring.

o Reflux: Heat the mixture to reflux (approx. 83°C) for 24 hours. Monitor progress via TLC
(Mobile phase: Ethyl Acetate/Hexane 1:1).

o Workup:

o Evaporate excess isopropanol under reduced pressure (Rotavap).

o

Dissolve the residue in 50 mL Ethyl Acetate.

[¢]

Wash with Saturated NaHCOs (3 x 20 mL) to remove unreacted acid.

[¢]

Wash with Brine (1 x 20 mL).

[e]

Dry organic layer over anhydrous NazSOa.
 Purification: Recrystallize from chloroform or purify via silica gel column chromatography.

 Validation: Verify structure via tH-NMR (Characteristic isopropyl septet at ~5.1 ppm).

DPPH Radical Scavenging Assay (Antioxidant
Validation)

Rationale: This assay validates the integrity of the pyrogallol head group.
e Preparation: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

o Treatment: Prepare serial dilutions of IPG (10—-100 puM) in methanol.
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e Incubation: Mix 1 mL of IPG solution with 1 mL of DPPH solution. Incubate in the dark at
room temperature for 30 minutes.

e Measurement: Measure absorbance at 517 nm.

e Calculation: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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